Cas no 2228306-64-5 (tert-butyl N-{2-1-(aminooxy)ethyl-4-hydroxyphenyl}carbamate)

• Product Name: tert-butyl N-{2-1-(aminooxy)ethyl-4-hydroxyphenyl}carbamate
• CAS No: 2228306-64-5
• MF: C₁₃H₂₀N₂O₄
• MW: 268.308903694153
• CID: 6319480
• PubChem ID: 165684201
• Update Time: 2025-05-21

tert-butyl N-{2-1-(aminooxy)ethyl-4-hydroxyphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-1-(aminooxy)ethyl-4-hydroxyphenyl}carbamate
• EN300-1875093
• tert-butyl N-{2-[1-(aminooxy)ethyl]-4-hydroxyphenyl}carbamate
• 2228306-64-5

• Inchi： 1S/C13H20N2O4/c1-8(19-14)10-7-9(16)5-6-11(10)15-12(17)18-13(2,3)4/h5-8,16H,14H2,1-4H3,(H,15,17)
• InChI Key： VOBAKZBKURCCNZ-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1C(C)ON)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 268.14230712g/mol
• Monoisotopic Mass: 268.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 93.8Ų

Additional information on tert-butyl N-{2-1-(aminooxy)ethyl-4-hydroxyphenyl}carbamate

tert-butyl N-{2-1-(aminooxy)ethyl-4-hydroxyphenyl}carbamate: A Comprehensive Overview

tert-butyl N-{2-1-(aminooxy)ethyl-4-hydroxyphenyl}carbamate, with the CAS number 2228306-64-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development. The molecule consists of a tert-butyl group attached to a carbamate moiety, which is further connected to a phenolic ring substituted with hydroxyl and aminooxyethyl groups. These structural elements contribute to its diverse chemical properties and biological activities.

The synthesis of tert-butyl N-{2-1-(aminooxy)ethyl-4-hydroxyphenyl}carbamate involves a series of carefully designed organic reactions. Recent advancements in synthetic chemistry have enabled the efficient construction of such complex molecules. For instance, researchers have employed nucleophilic substitution reactions and coupling techniques to assemble the various components of this compound. The use of protecting groups, such as tert-butyl carbamate (BOC), has been pivotal in ensuring the stability and selectivity of these reactions. These methods not only enhance the yield but also maintain the integrity of the functional groups during the synthesis process.

One of the most promising aspects of tert-butyl N-{2-1-(aminooxy)ethyl-4-hydroxyphenyl}carbamate is its potential in drug delivery systems. The presence of hydroxyl and aminooxy groups allows for strong hydrogen bonding interactions, which can be exploited to design targeted drug carriers. Recent studies have demonstrated that this compound can serve as a versatile platform for attaching therapeutic agents, enabling controlled release mechanisms. Moreover, its biocompatibility and ability to interact with biological systems make it an attractive candidate for use in nanomedicine applications.

In addition to its role in drug delivery, tert-butyl N-{2-1-(aminooxy)ethyl-4-hydroxyphenyl}carbamate has shown potential in enzyme inhibition studies. The hydroxyl group on the phenolic ring can act as a binding site for enzymes, making it a valuable tool in exploring enzyme-substrate interactions. Researchers have utilized this compound to investigate the catalytic mechanisms of various enzymes, providing insights into their roles in cellular processes. Furthermore, its ability to modulate enzyme activity opens avenues for developing novel therapeutic strategies targeting enzyme-related diseases.

The pharmacokinetic properties of tert-butyl N-{2-1-(aminooxy)ethyl-4-hydroxyphenyl}carbamate have also been extensively studied. Preclinical experiments indicate that this compound exhibits favorable absorption and distribution profiles, which are critical for its efficacy as a drug candidate. Its metabolic stability and excretion pathways have been characterized using advanced analytical techniques, such as liquid chromatography-mass spectrometry (LC-MS). These findings highlight its potential for systemic administration and long-term therapeutic applications.

Recent breakthroughs in computational chemistry have further enhanced our understanding of tert-butyl N-{2-1-(aminooxy)ethyl-4-hydroxyphenyl}carbamate's molecular interactions. Molecular docking studies have revealed that this compound can bind effectively to specific protein targets, suggesting its role in modulating protein function. Additionally, quantum mechanical calculations have provided insights into its electronic structure and reactivity, paving the way for rational drug design strategies.

In conclusion, tert-butyl N-{2-1-(aminooxy)ethyl-4-hydroxyphenyl}carbamate is a multifaceted compound with diverse applications in organic chemistry and pharmacology. Its unique structure, coupled with recent advancements in synthesis and characterization techniques, positions it as a valuable tool in drug development and enzyme research. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions to the field of medicinal chemistry.